2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C22H21N5O2/c1-14-7-9-17(10-8-14)25-20(28)12-26-13-23-21-18(22(26)29)11-24-27(21)19-6-4-5-15(2)16(19)3/h4-11,13H,12H2,1-3H3,(H,25,28)
• InChI Key: XRWKMKRUCRDLRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=CC(=C4C)C
• Molecular Formula: C22H21N5O2
• Molecular Weight: 387.4 g/mol
• CAS No.: 895021-78-0

Description

The compound “2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-methylphenyl)acetamide” is a derivative of pyrazolo[3,4-d]pyrimidine. It has a molecular formula of C22H21N5O2 and a molecular weight of 387.

Scientific Research Applications

Radiosynthesis and Imaging

• A series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, closely related in structure, has been reported as selective ligands of the translocator protein (18 kDa). These compounds, including variants like DPA-714, are designed for in vivo imaging using positron emission tomography (PET) due to their fluorine atom allowing labeling with fluorine-18. This is significant for studying neuroinflammatory processes and other biological applications (Dollé et al., 2008).

Synthesis and Derivative Formation

• Novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives have been synthesized through [3+2] cycloaddition. These synthesized derivatives have potential applications in various biological and chemical studies due to their unique structural properties (Rahmouni et al., 2014).

Antimicrobial Activity

• Certain derivatives of 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide have been synthesized and evaluated for antimicrobial activities. These compounds exhibit potential as antimicrobial agents, indicating their application in medical and pharmaceutical research (Bondock et al., 2008).

Antitumor Evaluation

• A series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives has been synthesized and evaluated for antitumor activity against the human breast adenocarcinoma cell line MCF7. These derivatives showcase the potential for the development of new anticancer agents (El-Morsy et al., 2017).

Platelet Antiaggregating Activity

• Synthesized derivatives of 2-substituted 4-phenyl-5-(3,5-diphenyl-1H-pyrazol-1-yl)pyrimidines have shown platelet antiaggregating activity in vitro, alongside moderate antihypertensive, local anesthetic, analgesic, and antiinflammatory activities in animal models. This indicates potential applications in cardiovascular research and drug development (Bondavalli et al., 1992).

Mechanism of Action

While the mechanism of action for this specific compound isn’t available, pyrazolo[3,4-d]pyrimidine derivatives have been studied as CDK2 inhibitors, which are appealing targets for cancer treatment.